Cas no 647375-86-8 (L-Glutamine, L-arginyl-L-lysyl-L-arginyl-L-arginyl-)

• Product Name: L-Glutamine, L-arginyl-L-lysyl-L-arginyl-L-arginyl-
• CAS No: 647375-86-8
• MF: C₂₉H₅₈N₁₆O₇
• MW: 742.873823642731
• CID: 417543
• PubChem ID: 71378901
• Update Time: 2025-04-19

L-Glutamine, L-arginyl-L-lysyl-L-arginyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamine, L-arginyl-L-lysyl-L-arginyl-L-arginyl-
• (2S)-5-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)penta
• N~5~-(Diaminomethylidene)-L-ornithyl-L-lysyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithyl-L-glutamine
• DTXSID40801497
• 647375-86-8

• Inchi： 1S/C29H58N16O7/c30-12-2-1-7-17(42-22(47)16(31)6-3-13-39-27(33)34)23(48)43-18(8-4-14-40-28(35)36)24(49)44-19(9-5-15-41-29(37)38)25(50)45-20(26(51)52)10-11-21(32)46/h16-20H,1-15,30-31H2,(H2,32,46)(H,42,47)(H,43,48)(H,44,49)(H,45,50)(H,51,52)(H4,33,34,39)(H4,35,36,40)(H4,37,38,41)/t16-,17-,18-,19-,20-/m0/s1
• InChI Key： HYZVCBWULOYQHO-HVTWWXFQSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H](CCC/N=C(\N)/N)N)=O)N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCC(N)=O)=O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 742.46804
• Monoisotopic Mass: 742.46743825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 52
• Rotatable Bond Count: 28
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9
• Topological Polar Surface Area: 442Ų

Experimental Properties

• PSA: 434.53